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Compound of Interest

Compound Name: BRD-6929

Cat. No.: B10754740 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of BRD-6929, a potent and selective inhibitor of histone

deacetylase 1 (HDAC1) and HDAC2.

BRD-6929: Summary of Key Chemical and Biological Information

BRD-6929 is a research chemical used to study the role of HDAC1 and HDAC2 in various

biological processes.[1][2] As with any laboratory chemical, it is crucial to handle and dispose

of BRD-6929 with care, following established safety protocols. While a specific Safety Data

Sheet (SDS) for BRD-6929 was not found in the public domain, general principles for the

disposal of histone deacetylase inhibitors and other research chemicals should be strictly

followed.[3][4][5]
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Property Value Source

CAS Number 849234-64-6 [1][2]

Molecular Formula C₁₉H₁₇N₃O₂S [2]

Molecular Weight 351.42 g/mol [2]

Target HDAC1 and HDAC2 inhibitor [1][2]

Form Typically a solid powder [1]

Storage
Store at -20°C for long-term

storage.
[2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including:

Safety Goggles: To protect eyes from potential splashes.

Chemical-Resistant Gloves: To prevent skin contact.

Lab Coat: To protect clothing and skin.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or vapors.[5]

Step-by-Step Disposal Protocol for BRD-6929
The following procedure is a general guideline. Always consult your institution's specific

hazardous waste disposal protocols and, if obtainable from the supplier, the official Safety Data

Sheet (SDS) for BRD-6929.[6]

Small Quantities (Solid Form):

Carefully sweep any remaining solid BRD-6929 into a designated chemical waste

container.
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Use a soft brush and dustpan to avoid generating dust.

Do not dispose of solid chemical waste in regular trash.

Solutions Containing BRD-6929:

Solutions of BRD-6929, for instance, in DMSO, should be collected in a sealed, properly

labeled hazardous waste container.[3]

The container should be clearly marked with the chemical name ("BRD-6929") and the

solvent used (e.g., "in DMSO").

Do not pour chemical solutions down the drain unless explicitly permitted by your

institution's safety office for that specific chemical and concentration.

Contaminated Materials:

Any materials that have come into contact with BRD-6929, such as pipette tips, centrifuge

tubes, and paper towels, should be considered contaminated.

Place all contaminated disposable materials into a designated solid hazardous waste

container.

Decontamination of Glassware and Equipment:

Rinse glassware and equipment that have been in contact with BRD-6929 with an

appropriate solvent (e.g., ethanol or acetone) to remove any residue.

Collect the initial rinseate in the designated liquid hazardous waste container.

After the initial rinse, wash the glassware and equipment thoroughly with soap and water.

Waste Pickup:

Store the sealed and labeled hazardous waste containers in a designated and secure

area.
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Arrange for pickup by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.

Experimental Protocols Cited
While no specific experimental protocols for the disposal of BRD-6929 were found, the general

principles of laboratory chemical disposal are based on standard safety practices. These

practices are designed to minimize exposure to researchers and prevent environmental

contamination.[3][4][5] The key principle is the segregation of chemical waste and its proper

labeling for disposal by trained professionals.[6]

Logical Workflow for BRD-6929 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of BRD-6929.
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Caption: Logical workflow for the safe disposal of BRD-6929.
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Disclaimer: This information is intended as a general guide. Always prioritize your institution's

specific safety and disposal protocols. If a Safety Data Sheet (SDS) is available from the

supplier, its instructions supersede these general guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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